Nicotine, 6-methyl-
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Overview
Description
Nicotine, 6-methyl-, is a chemical compound that belongs to the class of alkaloids. It is a naturally occurring substance found in tobacco leaves, and its use is associated with smoking addiction. Nicotine, 6-methyl-, is a chiral molecule with two enantiomers, (R)-nicotine and (S)-nicotine.
Mechanism of Action
Nicotine, 6-methyl-, binds to nicotinic acetylcholine receptors (nAChRs) in the brain, which leads to the release of various neurotransmitters, including dopamine, norepinephrine, and acetylcholine. This release of neurotransmitters leads to the pleasurable effects associated with smoking, as well as the addictive properties of nicotine.
Biochemical and Physiological Effects:
Nicotine, 6-methyl-, has various biochemical and physiological effects on the body. It increases heart rate, blood pressure, and respiration rate. It also increases the release of glucose and fatty acids into the bloodstream, which leads to an increase in energy. Additionally, nicotine, 6-methyl-, has been shown to have cognitive-enhancing effects, including improvements in attention, memory, and learning.
Advantages and Limitations for Lab Experiments
Nicotine, 6-methyl-, has several advantages and limitations for lab experiments. One advantage is that it is readily available and relatively inexpensive. Additionally, it has well-established effects on the central nervous system, which makes it a useful tool for investigating the mechanisms of addiction and withdrawal associated with smoking. However, one limitation is that it is difficult to control the dosage of nicotine, 6-methyl-, in animal studies, which can lead to variability in the results.
Future Directions
Future research on nicotine, 6-methyl-, could focus on investigating its potential therapeutic uses in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. Additionally, research could focus on developing new drugs that target the nicotinic acetylcholine receptors, which could lead to the development of more effective treatments for addiction and withdrawal. Finally, future research could investigate the long-term effects of nicotine, 6-methyl-, on cognitive function and brain development.
Conclusion:
In conclusion, nicotine, 6-methyl-, is a chemical compound found in tobacco leaves that has been extensively studied for its effects on the central nervous system. It has well-established effects on the release of neurotransmitters, which leads to the pleasurable effects associated with smoking, as well as the addictive properties of nicotine. Nicotine, 6-methyl-, is a useful tool for investigating the mechanisms of addiction and withdrawal associated with smoking, as well as for studying the effects of nicotine on cognitive function, memory, and attention. Future research on nicotine, 6-methyl-, could focus on investigating its potential therapeutic uses and developing new drugs that target the nicotinic acetylcholine receptors.
Scientific Research Applications
Nicotine, 6-methyl-, has been extensively studied for its effects on the central nervous system. It is used in research to investigate the mechanisms of addiction and withdrawal associated with smoking. Nicotine, 6-methyl-, is also used in studies to examine the effects of nicotine on cognitive function, memory, and attention. Additionally, it is used in research to investigate the potential therapeutic uses of nicotine in the treatment of various neurological disorders.
properties
CAS RN |
13270-56-9 |
---|---|
Product Name |
Nicotine, 6-methyl- |
Molecular Formula |
C11H16N2 |
Molecular Weight |
176.26 g/mol |
IUPAC Name |
2-methyl-5-[(2S)-1-methylpyrrolidin-2-yl]pyridine |
InChI |
InChI=1S/C11H16N2/c1-9-5-6-10(8-12-9)11-4-3-7-13(11)2/h5-6,8,11H,3-4,7H2,1-2H3/t11-/m0/s1 |
InChI Key |
SWNIAVIKMKSDBJ-NSHDSACASA-N |
Isomeric SMILES |
CC1=NC=C(C=C1)[C@@H]2CCCN2C |
SMILES |
CC1=NC=C(C=C1)C2CCCN2C |
Canonical SMILES |
CC1=NC=C(C=C1)C2CCCN2C |
Other CAS RN |
13270-56-9 |
synonyms |
6-Methylnicotine; (S)-2-Methyl-5-(1-methyl-2-pyrrolidinyl)pyridine; _x000B_(S)-6-Methylnicotine; 6-Methylnicotine |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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